Cas no 1153213-50-3 (N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine)

• Product Name: N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine
• CAS No: 1153213-50-3
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• MDL: MFCD12136780
• CID: 5617308
• PubChem ID: 43554024
• Update Time: 2025-07-28

N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-2970955
• 1153213-50-3
• N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine
• SCHEMBL5228462
• CS-0283582
• 1H-Pyrazole-4,5-diamine, N5-ethyl-1,3-dimethyl-

• MDL： MFCD12136780
• Inchi： 1S/C7H14N4/c1-4-9-7-6(8)5(2)10-11(7)3/h9H,4,8H2,1-3H3
• InChI Key： GKERKLLAMVQMOK-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C(C)=N1)N)NCC

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 304.9±42.0 °C(Predicted)
• pka: 6.26±0.10(Predicted)

Additional information on N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine

Introduction to N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine (CAS No. 1153213-50-3)

N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1153213-50-3, has garnered attention due to its potential in various biochemical and medicinal research areas. The molecular formula of this compound is C₇H₁₂N₄, which underscores its rich nitrogen content, making it a valuable candidate for the development of nitrogen-containing heterocycles.

The structural framework of N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine consists of a pyrazole core substituted with ethyl and methyl groups at the 1 and 3 positions, respectively. The presence of two amine functional groups at the 4 and 5 positions enhances its reactivity and makes it a promising intermediate in synthetic chemistry. This compound’s versatility stems from its ability to participate in a wide range of chemical reactions, including condensation, cyclization, and functional group transformations.

In recent years, N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine has been extensively studied for its pharmacological properties. Research has demonstrated its potential as a precursor in the synthesis of various bioactive molecules. For instance, derivatives of this compound have shown promise in the development of antiviral and anticancer agents. The pyrazole moiety is particularly noteworthy, as it is a common structural motif found in many therapeutic drugs due to its ability to interact with biological targets effectively.

The compound’s amine groups provide additional opportunities for further functionalization, enabling the creation of more complex molecules with tailored properties. This characteristic makes N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine a valuable building block in medicinal chemistry. Researchers have leveraged these properties to develop novel scaffolds that exhibit improved pharmacokinetic profiles and enhanced binding affinity to biological receptors.

Recent advancements in computational chemistry have further highlighted the significance of N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine. Molecular modeling studies have revealed that this compound can effectively modulate enzyme activity and receptor binding interactions. These insights have guided the design of more potent and selective drug candidates. The integration of machine learning algorithms has also facilitated the identification of new derivatives with optimized pharmacological properties.

The synthesis of N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by purification techniques such as column chromatography or recrystallization. The efficiency of these synthetic pathways is crucial for large-scale production and industrial applications.

The pharmaceutical industry has shown particular interest in N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine due to its potential therapeutic applications. Preclinical studies have indicated that derivatives of this compound may exhibit inhibitory effects on various enzymes implicated in diseases such as cancer and inflammation. These findings have spurred further research into developing novel therapeutic agents based on this scaffold.

In addition to its pharmaceutical relevance, N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine has found applications in agrochemical research. Its structural features make it a suitable candidate for developing new pesticides and herbicides that target specific biological pathways in pests while minimizing environmental impact. This dual application underscores the compound’s broad utility across multiple scientific disciplines.

The future prospects for N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine are promising, with ongoing research aimed at expanding its chemical space and exploring new derivatives. Advances in synthetic methodologies and computational tools are expected to accelerate the discovery of novel compounds with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, N5-Ethyl-1,3-dimethyl-1H-pyrazole-4,5-diamine (CAS No. 1153213-50-3) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new derivatives and applications for this compound, it is poised to play an increasingly important role in drug discovery and development.